Cas no 36982-71-5 (Isoquinoline,5,6,7-trimethoxy-)

Isoquinoline,5,6,7-trimethoxy- structure
36982-71-5 structure
Product Name:Isoquinoline,5,6,7-trimethoxy-
CAS No:36982-71-5
MF:C12H13NO3
MW:219.236523389816
CID:296546
PubChem ID:11085297
Update Time:2025-09-26

Isoquinoline,5,6,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,5,6,7-trimethoxy-
    • Isoquinoline, 5,6,7-trimethoxy
    • 5,6,7-Trimethoxyisoquinoline
    • Isonortehuanine
    • 36982-71-5
    • 5,6,7-trimethoxy-isoquinoline
    • Isoquinoline, 5,6,7-trimethoxy-
    • SCHEMBL9826468
    • EN300-7536712
    • Isoquinoline, 5,6,7-trimethoxy- (9CI)
    • Inchi: 1S/C12H13NO3/c1-14-10-6-8-7-13-5-4-9(8)11(15-2)12(10)16-3/h4-7H,1-3H3
    • InChI Key: OEJOVFSDPNFRGL-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=CC2C=NC=CC=21)OC)OC

Computed Properties

  • Exact Mass: 219.08959
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.58

Isoquinoline,5,6,7-trimethoxy- Pricemore >>

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Enamine
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Enamine
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